Cas no 1396798-64-3 (N-2-(2H-1,3-benzodioxol-5-yl)-2-hydroxypropyl-2-(4-ethoxyphenyl)acetamide)

• Product Name: N-2-(2H-1,3-benzodioxol-5-yl)-2-hydroxypropyl-2-(4-ethoxyphenyl)acetamide
• CAS No: 1396798-64-3
• MF: C₂₀H₂₃NO₅
• MW: 357.400326013565
• CID: 6466580
• Update Time: 2025-10-24

N-2-(2H-1,3-benzodioxol-5-yl)-2-hydroxypropyl-2-(4-ethoxyphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-2-(2H-1,3-benzodioxol-5-yl)-2-hydroxypropyl-2-(4-ethoxyphenyl)acetamide
• N-[2-(1,3-benzodioxol-5-yl)-2-hydroxypropyl]-2-(4-ethoxyphenyl)acetamide

• Inchi： 1S/C20H23NO5/c1-3-24-16-7-4-14(5-8-16)10-19(22)21-12-20(2,23)15-6-9-17-18(11-15)26-13-25-17/h4-9,11,23H,3,10,12-13H2,1-2H3,(H,21,22)
• InChI Key： SHKPXNRKOMYHLA-UHFFFAOYSA-N
• SMILES： C(NCC(C1=CC=C2OCOC2=C1)(O)C)(=O)CC1=CC=C(OCC)C=C1

Additional information on N-2-(2H-1,3-benzodioxol-5-yl)-2-hydroxypropyl-2-(4-ethoxyphenyl)acetamide

Recent Advances in the Study of N-2-(2H-1,3-benzodioxol-5-yl)-2-hydroxypropyl-2-(4-ethoxyphenyl)acetamide (CAS: 1396798-64-3)

The compound N-2-(2H-1,3-benzodioxol-5-yl)-2-hydroxypropyl-2-(4-ethoxyphenyl)acetamide (CAS: 1396798-64-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and mechanisms of action.

Recent studies have highlighted the compound's unique structural features, which include a benzodioxole moiety and an ethoxyphenylacetamide group. These structural elements are believed to contribute to its bioactivity, particularly in modulating specific biochemical pathways. Researchers have employed advanced synthetic techniques to optimize the yield and purity of this compound, ensuring its suitability for further pharmacological evaluations.

In vitro and in vivo studies have demonstrated that N-2-(2H-1,3-benzodioxol-5-yl)-2-hydroxypropyl-2-(4-ethoxyphenyl)acetamide exhibits promising activity in targeting inflammatory and neurodegenerative pathways. For instance, it has been shown to inhibit key enzymes involved in the production of pro-inflammatory cytokines, suggesting potential applications in treating chronic inflammatory diseases. Additionally, preliminary data indicate neuroprotective effects, possibly through the modulation of oxidative stress and apoptosis in neuronal cells.

Further investigations into the compound's pharmacokinetics and toxicity profile are underway to assess its clinical potential. Early results suggest favorable bioavailability and a manageable safety profile, although comprehensive toxicological studies are still required. The compound's ability to cross the blood-brain barrier is particularly noteworthy, as it opens avenues for developing therapies for central nervous system disorders.

In conclusion, N-2-(2H-1,3-benzodioxol-5-yl)-2-hydroxypropyl-2-(4-ethoxyphenyl)acetamide (CAS: 1396798-64-3) represents a promising candidate for further drug development. Its multifaceted pharmacological properties and structural versatility make it a valuable subject of ongoing research. Future studies should focus on elucidating its precise mechanisms of action and exploring its therapeutic potential in various disease models.